Cas no 897470-88-1 (6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897470-88-1
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5480258
• Update Time: 2025-06-15

6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-ethoxy-2-benzothiazolyl)-1-piperazinyl]-1-naphthalenyl-
• 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C24H23N3O2S/c1-2-29-18-10-11-21-22(16-18)30-24(25-21)27-14-12-26(13-15-27)23(28)20-9-5-7-17-6-3-4-8-19(17)20/h3-11,16H,2,12-15H2,1H3
• InChI Key： WREYGXUDLSJZDV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(OCC)C=C3S2)CC1)(C1=C2C(C=CC=C2)=CC=C1)=O

Additional information on 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897470-88-1)

The compound 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897470-88-1) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzothiazole core, piperazine moiety, and naphthalene carbonyl group makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets such as enzymes and receptors.

One of the most searched questions about this compound revolves around its synthetic pathways and mechanism of action. The presence of the ethoxy group at the 6-position of the benzothiazole ring enhances its solubility and bioavailability, which is critical for pharmaceutical applications. Meanwhile, the naphthalene-1-carbonyl segment contributes to its aromaticity and potential π-π stacking interactions, a feature often leveraged in drug design to improve binding affinity. These structural attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

In the context of AI-driven drug discovery, 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole has been flagged as a molecule of interest due to its computational docking potential. Virtual screening tools have identified its compatibility with targets like G-protein-coupled receptors (GPCRs) and kinases, which are hot topics in precision medicine. This aligns with the growing demand for structure-activity relationship (SAR) studies, as scientists seek to optimize its efficacy while minimizing off-target effects.

Another area of interest is the compound’s spectroscopic properties. Analytical techniques such as NMR, HPLC, and mass spectrometry are frequently employed to characterize its purity and stability—a common query among laboratory professionals. The benzothiazole moiety, in particular, exhibits distinct UV-Vis absorption, making it useful in fluorescence-based assays. This property is highly relevant to the burgeoning field of diagnostic imaging, where researchers are developing novel probes for disease detection.

From an industrial perspective, the scalability of synthesizing 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole is a recurring discussion point. Optimizing green chemistry protocols to reduce waste and improve yield resonates with the global push for sustainable manufacturing. Companies are also exploring its derivatives for high-performance materials, such as organic semiconductors, given its conjugated system and electron-rich domains.

In summary, 6-ethoxy-2-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897470-88-1) represents a multifaceted compound with applications spanning drug development, analytical chemistry, and material science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the era of AI-augmented molecular design and sustainable innovation.